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Introduction

Strontium chloride (SrCl2) is an inorganic salt with applications ranging from pyrotechnics to
dental care and as a precursor for other strontium compounds. The crystalline form of strontium
chloride, including its anhydrous and various hydrated states, significantly influences its
physical and chemical properties, such as solubility, stability, and bioavailability. For
professionals in research and drug development, a thorough understanding of the different
polymorphic and hydrated forms of SrClz is crucial for quality control, formulation development,
and ensuring consistent material performance.

This technical guide provides a comprehensive overview of the crystal structures of strontium
chloride polymorphs and its common hydrates. It details the experimental protocols for their
characterization using powder X-ray diffraction (PXRD), differential scanning calorimetry
(DSC), and Raman spectroscopy, and presents the relevant crystallographic data in a
structured format for easy comparison.

Crystalline Forms of Strontium Chloride

Strontium chloride is known to exist in an anhydrous form and several hydrated states. While
the term "polymorph" strictly refers to different crystal structures of the same chemical
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compound, in the context of materials science, it is often used more broadly to include different
hydrated forms (pseudopolymorphs), as the presence and arrangement of water molecules
create distinct crystalline phases with unique properties.

Anhydrous Strontium Chloride (SrCl2) Polymorphs

Under ambient conditions, anhydrous strontium chloride adopts a cubic crystal structure.
However, high-pressure studies have revealed the existence of other polymorphs.

e Cubic (Fluorite-type): This is the common and most stable form of anhydrous SrClz at
ambient temperature and pressure. It belongs to the face-centered cubic (FCC) crystal
system.

e High-Pressure Orthorhombic Polymorph: Under high pressure, the cubic form can transition
to an orthorhombic crystal system.

e High-Pressure Hexagonal Polymorph: Further increases in pressure can lead to a
transformation to a hexagonal crystal structure.

Hydrated Strontium Chloride

Strontium chloride readily forms several stable hydrates, with the hexahydrate being the most
common form crystallized from aqueous solutions at room temperature.

o Strontium Chloride Hexahydrate (SrCl2-:6H20): A stable hydrate that forms as needle-like
crystals.

o Strontium Chloride Dihydrate (SrCl2-:2H20): An intermediate hydrate formed during the
dehydration of the hexahydrate.

» Strontium Chloride Monohydrate (SrClz-H20): Another intermediate hydrate in the
dehydration process.

Crystallographic Data

The following table summarizes the crystallographic data for the known polymorphs and
hydrates of strontium chloride.
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Note: N/A indicates that the specific lattice parameters for the high-pressure polymorphs were
not available in the searched literature.

Experimental Protocols for Characterization

The identification and characterization of strontium chloride polymorphs and hydrates are
primarily achieved through a combination of thermoanalytical and crystallographic techniques.

Powder X-ray Diffraction (PXRD)

PXRD is a fundamental technique for identifying crystalline phases and determining their
structural properties.[8]

Methodology:
e Sample Preparation:

o A small amount of the strontium chloride sample is finely ground using a mortar and pestle
to ensure a random orientation of the crystallites. The ideal particle size is typically less
than 10 pum.
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o The resulting powder is carefully packed into a sample holder, ensuring a flat and smooth
surface that is level with the holder's rim to avoid errors in peak positions.

e |nstrumental Parameters:

o X-ray Source: Copper is a common target material, producing Cu Ka radiation with a
wavelength of approximately 1.5418 A.[9]

o Scan Range (26): A typical scan range for initial phase identification is from 5° to 70°.
o Step Size: A step size of 0.02° to 0.05° is generally sufficient for routine analysis.[9]
o Dwell Time (or Scan Speed): A dwell time of 1 to 2 seconds per step is common.[9]
o Optics: A standard Bragg-Brentano geometry is typically used.
o Data Analysis:

o The resulting diffraction pattern (a plot of intensity vs. 26) is analyzed to identify the
positions and relative intensities of the diffraction peaks.

o These peaks are then compared with standard diffraction patterns from databases such as
the Joint Committee on Powder Diffraction Standards (JCPDS) to identify the crystalline
phase(s) present in the sample.[4]

Differential Scanning Calorimetry (DSC)

DSC is used to study the thermal transitions of a material, such as melting, crystallization, and
solid-solid phase transitions, by measuring the heat flow into or out of a sample as a function of
temperature.[10] For hydrated salts, DSC is particularly useful for observing dehydration
events.

Methodology:
e Sample Preparation:

o A small amount of the sample (typically 2-5 mg) is accurately weighed and hermetically
sealed in an aluminum pan.[11]
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o For dehydration studies, a small hole may be pierced in the lid to allow water vapor to
escape.[11]

o An empty, sealed aluminum pan is used as a reference.

e |nstrumental Parameters:

o Temperature Program: A common method involves heating the sample at a constant rate,
such as 10 °C/min.[11][12] The temperature range should be selected to encompass the
expected thermal events (e.g., from room temperature to 400 °C for the dehydration of
strontium chloride hydrates).

o Purge Gas: An inert gas, such as nitrogen, is typically used to purge the sample chamber
at a flow rate of around 20-50 mL/min to provide a stable thermal environment.[11]

o Data Analysis:

o The DSC thermogram plots heat flow against temperature. Endothermic events (e.g.,
melting, dehydration) appear as peaks pointing downwards, while exothermic events (e.g.,
crystallization) are represented by peaks pointing upwards.

o The onset temperature, peak temperature, and enthalpy of transitions can be determined
from the thermogram, providing information about the thermal stability and identity of the
different hydrated forms.

Raman Spectroscopy

Raman spectroscopy is a non-destructive technique that provides information about the
vibrational modes of molecules and crystal lattices, offering a unique "fingerprint” for different
crystalline forms.[13]

Methodology:
e Sample Preparation:

o A small amount of the powder sample is placed on a microscope slide or in a sample vial.
No special preparation is typically required for solid samples.[1]
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¢ Instrumental Parameters:

o Excitation Laser: Common laser wavelengths for the analysis of inorganic salts include
532 nm (green) or 785 nm (near-infrared). The choice of laser wavelength can be
important to minimize fluorescence from the sample or impurities.[14]

o Laser Power: The laser power should be optimized to obtain a good signal-to-noise ratio
without causing thermal degradation of the sample.

o Spectral Range: The Raman spectrum is typically collected over a range of wavenumbers
(e.g., 100-3500 cm™1) to observe the characteristic vibrational modes of the strontium

chloride and water molecules.

o Acquisition Time and Accumulations: These parameters are adjusted to achieve a
satisfactory signal-to-noise ratio.

o Data Analysis:
o The Raman spectrum is a plot of intensity versus Raman shift (in cm=1).

o The positions and relative intensities of the Raman bands are characteristic of the specific
polymorph or hydrate and can be used for identification by comparison with reference
spectra. For hydrates, the O-H stretching and bending modes of water provide additional
diagnostic information.

Experimental Workflow

The following diagram illustrates a typical experimental workflow for the characterization of a
sample of strontium chloride to identify its polymorphic or hydrated form.
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Experimental workflow for SrClz polymorph analysis.

Conclusion

The structural characterization of strontium chloride polymorphs and hydrates is essential for
controlling the properties of SrClz-containing materials. This guide has provided a detailed
overview of the known crystalline forms of strontium chloride and the standard experimental
protocols for their analysis. By employing a combination of Powder X-ray Diffraction,
Differential Scanning Calorimetry, and Raman Spectroscopy, researchers and drug
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development professionals can effectively identify and characterize the different phases of
strontium chloride, ensuring the quality, stability, and performance of their products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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